Cas no 2770534-48-8 (benzyl N-(5-ethynyl-6-fluoropyridin-2-yl)carbamate)

• Product Name: benzyl N-(5-ethynyl-6-fluoropyridin-2-yl)carbamate
• CAS No: 2770534-48-8
• MF: C₁₅H₁₁FN₂O₂
• MW: 270.258446931839
• CID: 5889272
• PubChem ID: 165992975
• Update Time: 2025-10-10

benzyl N-(5-ethynyl-6-fluoropyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-37397017
• benzyl N-(5-ethynyl-6-fluoropyridin-2-yl)carbamate
• 2770534-48-8

• Inchi： 1S/C15H11FN2O2/c1-2-12-8-9-13(17-14(12)16)18-15(19)20-10-11-6-4-3-5-7-11/h1,3-9H,10H2,(H,17,18,19)
• InChI Key： PRZYLJOVIXJDMD-UHFFFAOYSA-N
• SMILES： FC1=C(C#C)C=CC(=N1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 270.08045576g/mol
• Monoisotopic Mass: 270.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-(5-ethynyl-6-fluoropyridin-2-yl)carbamate

Introduction to Benzyl N-(5-ethynyl-6-fluoropyridin-2-yl)carbamate (CAS No. 2770534-48-8)

Benzyl N-(5-ethynyl-6-fluoropyridin-2-yl)carbamate, a compound with the chemical identifier CAS No. 2770534-48-8, is a sophisticated molecule that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of pyridine derivatives that are known for their diverse biological activities and potential therapeutic applications. The presence of both fluorine and ethynyl substituents in its structure imparts unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The< strong>Benzyl N-(5-ethynyl-6-fluoropyridin-2-yl)carbamate molecule exhibits a high degree of structural complexity, which is reflected in its intricate molecular architecture. The pyridine ring, a core heterocyclic component, serves as a privileged scaffold in medicinal chemistry due to its ability to interact with biological targets in multiple ways. The introduction of a< strong>fluorine atom at the 6-position of the pyridine ring enhances the lipophilicity and metabolic stability of the compound, while the< strong>ethynyl group at the 5-position introduces reactivity that can be exploited for further functionalization.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Pyridine derivatives, particularly those incorporating fluorine and ethynyl groups, have shown promise in this regard. For instance, studies have demonstrated that fluorinated pyridines can act as effective modulators of enzyme activity by influencing binding affinity and selectivity. The< strong>Benzyl N-(5-ethynyl-6-fluoropyridin-2-yl)carbamate, with its unique structural features, is being explored as a potential lead compound for developing drugs against neurological disorders, cancer, and inflammatory diseases.

The synthesis of< strong>Benzyl N-(5-ethynyl-6-fluoropyridin-2-yl)carbamate involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the< strong>fluorine atom typically involves halogen exchange or direct fluorination techniques, while the incorporation of the< strong>ethynyl group can be achieved through Sonogashira coupling reactions. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in high yield and purity.

Evaluation of the pharmacological properties of< strong>Benzyl N-(5-ethynyl-6-fluoropyridin-2-yl)carbamate has revealed several interesting findings. Preclinical studies indicate that this compound exhibits potent inhibitory activity against specific enzymes implicated in disease progression. For example, it has been shown to modulate the activity of kinases and phosphodiesterases, which are key targets in cancer therapy. Additionally, its interaction with ion channels has been investigated for potential applications in treating neurological conditions.

The structural features of< strong>Benzyl N-(5-ethynyl-6-fluoropyridin-2-yl)carbamate, particularly the presence of both< strong>fluorine and< strong>ethynyl substituents, make it an attractive candidate for further derivatization to optimize its pharmacokinetic properties. Researchers are exploring various strategies to modify its structure while maintaining or enhancing its biological activity. These include introducing additional functional groups or altering the substitution pattern on the pyridine ring.

In conclusion, Benzyl N-(5-ethynyl-6-fluoropyridin-2-yl)carbamate (CAS No. 2770534-48-8) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for drug discovery efforts aimed at addressing various therapeutic challenges. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation therapeutics.